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Compound of Interest

Compound Name: Azide-PEG5-Tos

Cat. No.: B605798

Technical Data Sheet: Azide-PEG5-Tos
Introduction

For researchers, scientists, and professionals engaged in drug development, particularly in the
fields of bioconjugation, antibody-drug conjugates (ADCs), and proteomics, precise molecular
characterization of linker molecules is paramount. Azide-PEG5-Tos is a bifunctional,
hydrophilic linker leveraging a pentaethylene glycol (PEG) spacer to enhance agueous
solubility. It features a terminal azide group for click chemistry reactions and a terminal tosylate
group, which serves as an excellent leaving group for nucleophilic substitution. This document
provides a detailed calculation of the theoretical molecular weight of Azide-PEG5-Tos.

Chemical Structure and Formula

Azide-PEG5-Tos, systematically named 14-azido-3,6,9,12-tetraoxatetradecyl 4-
methylbenzenesulfonate, possesses a well-defined chemical structure.[1] The molecule
consists of three primary components:

e An azide (Ns) functional group.
o A pentaethylene glycol (PEG5) spacer, which increases the hydrophilicity of the molecule.
o Atosyl (Tos) group, which is a derivative of p-toluenesulfonic acid.

Based on this structure, the verified chemical formula for Azide-PEG5-Tos is C17H27N307S[1]

[2]131[4].
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Methodology for Molecular Weight Calculation

The theoretical molecular weight is calculated by summing the atomic masses of all atoms
present in the empirical formula (C17H27N30+7S). The calculation utilizes the standard atomic

weights of each element.

Calculation Steps:

« Identify the count of each atom in the chemical formula.

o Multiply the atom count by the standard atomic weight of that element.

e Sum the total weights of all elements to obtain the final molecular weight.

The following diagram illustrates this computational workflow.
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ldentify Chemical Formula
(C17H27N307S)

'

Determine Atom Count
C=17, H=27, N=3, O=7, S=1

l

Get Standard Atomic Weights
C:12.011
H: 1.008
N: 14.007
0O: 15.999
S: 32.06

Calculate Mass Contribution
Mass(X) = Count(X) * AtomicWeight(X)

Sum All Contributions
MW = % Mass(X)

Final Molecular Weight

Click to download full resolution via product page

Diagram 1: Workflow for calculating theoretical molecular weight.

Data Presentation: Molecular Weight Calculation

The theoretical molecular weight of Azide-PEG5-Tos is confirmed across multiple chemical
suppliers and databases to be approximately 417.48 g/mol [1][2][3][4][5]. The exact mass is
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417.1570 u[l].

The table below provides a detailed breakdown of the calculation based on the chemical
formula C17H27N307S.

) . Total Mass
Atomic Weight L
Element Symbol Atom Count Contribution (
(g/mol)
g/mol )
Carbon C 17 12.011 204.187
Hydrogen H 27 1.008 27.216
Nitrogen N 3 14.007 42.021
Oxygen O 7 15.999 111.993
Sulfur S 1 32.06 32.06

Total 417.477

Note: The calculated value of 417.477 g/mol is in excellent agreement with the widely cited
value of 417.48 g/mol .

Summary

This guide confirms the theoretical molecular weight of Azide-PEG5-Tos. The established
chemical formula is C17H27N30-S, yielding a molecular weight of approximately 417.48 g/mol .
[11[2][3][4][5] This information is critical for accurate experimental design, stoichiometric
calculations, and data analysis in drug development and chemical biology applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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